Cas no 4592-62-5 (Isothiazol-3-amine)
Isothiazol-3-amine is a heterocyclic organic compound featuring an isothiazole ring with an amine functional group at the 3-position. This structure imparts versatility in synthetic chemistry, particularly as a building block for pharmaceuticals, agrochemicals, and specialty materials. Its reactive amine group enables facile derivatization, allowing for the synthesis of diverse derivatives with tailored properties. The isothiazole core contributes to stability and potential bioactivity, making it valuable in drug discovery and development. High purity grades are available for research and industrial applications, ensuring consistent performance in synthetic pathways. Proper handling and storage are recommended due to its reactivity.
Isothiazol-3-amine structure
Product Name:Isothiazol-3-amine
CAS No:4592-62-5
MF:C3H4N2S
MW:100.142258644104
MDL:MFCD19216646
CID:1035223
PubChem ID:12836760
Update Time:2025-05-28
Isothiazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- Isothiazol-3-amine
- 1,2-Thiazol-3-amine
- 3-Isothiazolamine
- 4592-62-5
- SCHEMBL456085
- DTXSID20511108
- 3-aminoisothiazole
- aminoisothiazole
- CS-0054971
- AKOS006348480
- DA-23477
- J-521602
- IYCKMNAVTMOAKD-UHFFFAOYSA-N
- EN300-245380
- Isothiazol-?3-?aMine
-
- MDL: MFCD19216646
- Inchi: 1S/C3H4N2S/c4-3-1-2-6-5-3/h1-2H,(H2,4,5)
- InChI Key: IYCKMNAVTMOAKD-UHFFFAOYSA-N
- SMILES: S1C=CC(N)=N1
Computed Properties
- Exact Mass: 100.00962
- Monoisotopic Mass: 100.00951931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 48.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- Boiling Point: 103.0±23.0℃ at 760 mmHg
- PSA: 38.91
Isothiazol-3-amine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Sealed in dry,2-8°C
Isothiazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM119276-1g |
3-Aminoisothiazole |
4592-62-5 | 95% | 1g |
$1417 | 2021-08-06 | |
| Chemenu | CM119276-1g |
3-Aminoisothiazole |
4592-62-5 | 95% | 1g |
$1698 | 2024-07-16 | |
| eNovation Chemicals LLC | D507799-1g |
Isothiazol-3-aMine |
4592-62-5 | 97% | 1g |
$2561 | 2024-05-24 | |
| eNovation Chemicals LLC | D507799-5g |
Isothiazol-3-aMine |
4592-62-5 | 97% | 5g |
$1980 | 2023-09-03 | |
| eNovation Chemicals LLC | D507799-10g |
Isothiazol-3-aMine |
4592-62-5 | 97% | 10g |
$2600 | 2023-09-03 | |
| Alichem | A059005663-1g |
Isothiazol-3-amine |
4592-62-5 | 95% | 1g |
$1636.20 | 2023-09-01 | |
| TRC | B452463-2.5mg |
isothiazol-3-amine hydrochloride |
4592-62-5 | 2.5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B452463-5mg |
isothiazol-3-amine hydrochloride |
4592-62-5 | 5mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B452463-25mg |
isothiazol-3-amine hydrochloride |
4592-62-5 | 25mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-245380-0.05g |
1,2-thiazol-3-amine |
4592-62-5 | 95% | 0.05g |
$229.0 | 2024-06-19 |
Isothiazol-3-amine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4592-62-5 (Isothiazol-3-amine) Related Products
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- 68449-74-1(N-methyl-1,2-thiazol-3-amine)
- 146420-35-1(Isothiazolamine, N-methyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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